Cas no 1806050-05-4 (2-(Difluoromethyl)-6-hydroxy-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine
• CAS No: 1806050-05-4
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 4918830
• Update Time: 2025-07-23

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine

• Inchi： 1S/C7H7F2NO/c1-4-2-3-5(11)10-6(4)7(8)9/h2-3,7H,1H3,(H,10,11)
• InChI Key： WVKLIBOHRXBPAS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine

Introduction to 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine (CAS No. 1806050-05-4)

2-(Difluoromethyl)-6-hydroxy-3-methylpyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic pyridine derivative, with the chemical identifier CAS No. 1806050-05-4, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoromethyl and hydroxy substituents on the pyridine ring imparts distinct reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The compound's molecular structure, featuring a methyl group at the 3-position and a hydroxy group at the 6-position, alongside the electron-withdrawing difluoromethyl moiety at the 2-position, contributes to its versatility in chemical transformations. These structural features enable interactions with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. Consequently, 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine has been explored as a precursor in the synthesis of bioactive molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, facilitating its incorporation into complex molecular architectures. The difluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability and binding affinity in drug candidates. This has led to increased interest in derivatives of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine as potential leads for next-generation therapeutics. Researchers have leveraged computational modeling and high-throughput screening to identify promising analogs with optimized pharmacokinetic profiles.

In the context of medicinal chemistry, the hydroxy and methyl substituents provide opportunities for further functionalization through various reactions such as etherification, esterification, or oxidation. These modifications can fine-tune the pharmacological properties of the compound, including solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated that incorporating hydrophilic groups adjacent to the hydroxy moiety can enhance oral bioavailability while maintaining potent biological activity.

The pharmaceutical industry has shown particular interest in 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine due to its potential as an intermediate in multi-step syntheses targeting neurological disorders. Preliminary research suggests that derivatives of this compound may exhibit inhibitory effects on enzymes involved in neurodegenerative pathways. Additionally, the electron-deficient nature of the pyridine ring enhances its utility as a ligand in coordination chemistry, enabling the development of metal-based catalysts for pharmaceutical applications.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine typically involves multi-component reactions that highlight its adaptability as a building block. Advanced synthetic strategies have been employed to achieve regioselective modifications while minimizing side reactions. Techniques such as transition-metal-catalyzed cross-coupling reactions have proven particularly effective in introducing diverse functional groups into the core pyridine scaffold. These methodologies align with contemporary trends toward sustainable and efficient synthetic routes in drug discovery.

From a regulatory perspective, compounds like 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine must undergo rigorous evaluation to ensure safety and efficacy before clinical translation. Collaborative efforts between academic researchers and pharmaceutical companies have accelerated this process by integrating cutting-edge technologies such as artificial intelligence-driven drug design platforms. These tools predictably model molecular interactions, reducing experimental trial-and-error and expediting lead optimization.

The future prospects for 2-(Difluoromethyl)-6-hydroxy-3-methylpyridine are promising, with ongoing investigations exploring its role in emerging therapeutic areas such as oncology and immunology. The compound's structural flexibility allows for rapid diversification into libraries of analogs tailored to specific disease indications. Furthermore, advancements in biocatalysis have enabled greener synthetic pathways for producing this intermediate without compromising yield or purity.

In summary,2-(Difluoromethyl)-6-hydroxy-3-methylpyridine (CAS No. 1806050-05-4) represents a cornerstone molecule in modern medicinal chemistry due to its unique structural attributes and broad applicability across multiple therapeutic domains. Its continued study promises to yield innovative treatments addressing unmet medical needs while adhering to stringent scientific standards and regulatory requirements.